Cas no 1248467-29-9 ((4-methylpentan-2-yl)[2-(piperidin-1-yl)ethyl]amine)

• Product Name: (4-methylpentan-2-yl)[2-(piperidin-1-yl)ethyl]amine
• CAS No: 1248467-29-9
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 5157980
• PubChem ID: 61518913
• Update Time: 2026-03-04

(4-methylpentan-2-yl)[2-(piperidin-1-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• (4-Methylpentan-2-yl)[2-(piperidin-1-yl)ethyl]amine
• 4-Methyl-N-(2-(piperidin-1-yl)ethyl)pentan-2-amine
• (4-methylpentan-2-yl)[2-(piperidin-1-yl)ethyl]amine

• Inchi： 1S/C13H28N2/c1-12(2)11-13(3)14-7-10-15-8-5-4-6-9-15/h12-14H,4-11H2,1-3H3
• InChI Key： JPGSFOZLFQPJDB-UHFFFAOYSA-N
• SMILES： N1(CCNC(C)CC(C)C)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 151
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3

Additional information on (4-methylpentan-2-yl)[2-(piperidin-1-yl)ethyl]amine

Comprehensive Overview of (4-methylpentan-2-yl)[2-(piperidin-1-yl)ethyl]amine (CAS No. 1248467-29-9)

(4-methylpentan-2-yl)[2-(piperidin-1-yl)ethyl]amine, with the CAS number 1248467-29-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This amine derivative features a unique structural combination of a 4-methylpentan-2-yl group and a piperidin-1-yl ethyl moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are increasingly exploring its properties, synthesis methods, and biological activity, aligning with the growing demand for novel bioactive molecules.

The compound's structure highlights its versatility, as the piperidine ring is a common pharmacophore in medicinal chemistry, often associated with CNS-targeting drugs. Meanwhile, the 4-methylpentan-2-yl side chain may influence lipophilicity and bioavailability—a critical factor in modern drug design. Recent studies have focused on optimizing synthetic routes for CAS 1248467-29-9 to improve yield and purity, addressing key challenges in scalable production. These advancements resonate with industry trends favoring sustainable and cost-effective synthesis protocols.

In the context of user search trends, queries like "synthesis of (4-methylpentan-2-yl)[2-(piperidin-1-yl)ethyl]amine" or "biological activity of CAS 1248467-29-9" reflect strong academic and industrial interest. Discussions on platforms like ResearchGate and PubMed often center on its potential as a building block for neuroactive compounds or catalysts. Notably, the compound’s amine functionality aligns with current explorations in hydrogen storage materials and CO2 capture technologies, linking it to broader sustainability initiatives.

From an analytical perspective, 1248467-29-9 requires precise characterization techniques such as NMR spectroscopy and mass spectrometry due to its structural complexity. Regulatory compliance for handling this compound emphasizes standard laboratory safety protocols, though it remains non-classified under hazardous categories. Its stability under various pH conditions has also been investigated, with implications for formulation development—a topic frequently searched alongside "amine derivatives stability."

The commercial availability of (4-methylpentan-2-yl)[2-(piperidin-1-yl)ethyl]amine through specialty chemical suppliers underscores its niche importance. Procurement-related searches often include terms like "high-purity CAS 1248467-29-9 suppliers" or "custom synthesis of piperidine-based amines," highlighting market demand. As computational chemistry gains traction, molecular modeling studies of this compound could further unlock its potential, bridging gaps between theoretical predictions and experimental validations—an area ripe for future publications.